Cas no 1482235-35-7 (2-{(4-methoxyphenyl)methylamino}propane-1,3-diol)

• Product Name: 2-{(4-methoxyphenyl)methylamino}propane-1,3-diol
• CAS No: 1482235-35-7
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5160859
• PubChem ID: 65312542
• Update Time: 2025-06-29

2-{(4-methoxyphenyl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[(4-methoxyphenyl)methyl]amino]-
• 2-{(4-methoxyphenyl)methylamino}propane-1,3-diol

• Inchi： 1S/C11H17NO3/c1-15-11-4-2-9(3-5-11)6-12-10(7-13)8-14/h2-5,10,12-14H,6-8H2,1H3
• InChI Key： QOGUCSPCRUKLSS-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=C(OC)C=C1)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(4-methoxyphenyl)methylamino}propane-1,3-diol

Introduction to 2-{(4-methoxyphenyl)methylamino}propane-1,3-diol (CAS No. 1482235-35-7)

2-{(4-methoxyphenyl)methylamino}propane-1,3-diol, with the CAS number 1482235-35-7, is a multifunctional compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a methoxyphenyl group and a diol functionality, making it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 2-{(4-methoxyphenyl)methylamino}propane-1,3-diol consists of a central propane-1,3-diol backbone with an amino group substituted by a 4-methoxyphenylmethyl moiety. This structural arrangement confers the compound with several desirable properties, such as enhanced solubility and improved bioavailability. These attributes are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have highlighted the potential of 2-{(4-methoxyphenyl)methylamino}propane-1,3-diol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering new avenues for the management of conditions such as depression and anxiety. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-{(4-methoxyphenyl)methylamino}propane-1,3-diol exhibits selective binding to serotonin receptors, which are key targets in the treatment of mood disorders.

In addition to its neurological applications, 2-{(4-methoxyphenyl)methylamino}propane-1,3-diol has also shown promise in the field of oncology. Preclinical studies have indicated that this compound possesses antiproliferative properties against certain cancer cell lines. Specifically, it has been observed to inhibit the growth of breast cancer cells by inducing apoptosis and disrupting cell cycle progression. These findings suggest that 2-{(4-methoxyphenyl)methylamino}propane-1,3-diol could be further investigated as a potential anticancer agent.

The synthesis of 2-{(4-methoxyphenyl)methylamino}propane-1,3-diol has been extensively studied to optimize its production process and enhance its purity. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 1,3-propanediol with 4-methoxybenzaldehyde followed by reductive amination to form the desired product. This method has been refined to achieve high yields and purity levels, making it suitable for large-scale production.

The physicochemical properties of 2-{(4-methoxyphenyl)methylamino}propane-1,3-diol have also been thoroughly characterized. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties are important considerations for formulation development and drug delivery systems.

To further explore the biological activities of 2-{(4-methoxyphenyl)methylamino}propane-1,3-diol, several in vitro and in vivo studies have been conducted. In vitro assays have demonstrated that this compound can effectively cross cell membranes and interact with intracellular targets. For example, it has been shown to inhibit the activity of specific enzymes involved in signal transduction pathways, which are often dysregulated in disease states.

In vivo studies using animal models have provided additional insights into the pharmacological effects of 2-{(4-methoxyphenyl)methylamino}propane-1,3-diol. These studies have confirmed its safety profile at therapeutic doses and have identified potential side effects that need to be monitored during clinical trials. For instance, some animals exhibited mild gastrointestinal symptoms at higher doses, which were reversible upon discontinuation of treatment.

The potential therapeutic applications of 2-{(4-methoxyphenyl)methylamino}propane-1,3-diol are not limited to neurological disorders and cancer. Emerging research suggests that this compound may also have anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Preliminary studies have shown that 2-{(4-methoxyphenyl)methylamino}propane-1,3-diol can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines.

To advance the development of 2-{(4-methoxyphenyl)methylamino}propane-1,3-diol, ongoing clinical trials are being conducted to evaluate its efficacy and safety in human subjects. These trials are designed to assess various endpoints, including symptom improvement, biomarker changes, and quality of life measures. The results from these trials will provide critical data for regulatory approval and commercialization.

In conclusion, 2-{(4-methoxyphenyl)methylamino}propane-1,3-diol (CAS No. 1482235-35-7) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As more data becomes available from ongoing studies, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs across multiple disease areas.